3-Ethyl-2,3-dihydro-1H-indol-5-ol

Anticancer research Cytotoxicity screening Indoline SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H13NO
Molecular Weight 163.22 g/mol
Cat. No. B13229083
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-Ethyl-2,3-dihydro-1H-indol-5-ol
Molecular FormulaC10H13NO
Molecular Weight163.22 g/mol
Structural Identifiers
SMILESCCC1CNC2=C1C=C(C=C2)O
InChIInChI=1S/C10H13NO/c1-2-7-6-11-10-4-3-8(12)5-9(7)10/h3-5,7,11-12H,2,6H2,1H3
InChIKeyBDFDCYRHRSZLRG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Ethyl-2,3-dihydro-1H-indol-5-ol: Structural Identity & Procurement


3-Ethyl-2,3-dihydro-1H-indol-5-ol (CAS 2060027-04-3, molecular formula C₁₀H₁₃NO, molecular weight 163.22 g/mol) is a C3-ethyl-substituted 5-hydroxyindoline belonging to the 2,3-dihydroindole class of heterocyclic compounds . It features a saturated 2,3-bond in the indole ring system, distinguishing it from fully aromatic indole analogs, with a hydroxyl group at the 5-position and an ethyl substituent at the 3-position. This compound is commercially available as a research chemical (typically ≥95% purity) from multiple specialty chemical suppliers and serves as a scaffold for medicinal chemistry exploration, particularly in kinase inhibitor and neuroprotective agent development programs . Its structural configuration—combining dihydroindole saturation, phenolic 5-OH, and C3-alkyl substitution—creates a distinct pharmacophoric profile that cannot be replicated by simpler indole or indoline analogs.

Scaffold C3-ethyl-5-hydroxyindoline with chiral center and saturated 2,3-bond
Functional groups Phenolic 5-OH for hydrogen bonding; secondary NH retained for target engagement
Research use Scaffold for kinase inhibitor, neuroprotective ligand, and peroxidase probe SAR programs

Why Generic Analogs Cannot Substitute


The 3-ethyl substitution on the dihydroindole scaffold is not a silent structural variation. In the broader 3-alkylindole/dihydroindole series, the identity and position of the alkyl substituent significantly modulate enzyme substrate recognition, metabolic stability, and target binding affinity [1]. The C3-ethyl group differentiates this compound from the unsubstituted indolin-5-ol (CAS 172078-33-0) by introducing steric bulk at a chiral center, which can alter binding pocket complementarity and restrict conformational freedom relative to the N1-ethyl regioisomer (1-ethyl-2,3-dihydro-1H-indol-5-ol, CAS 763866-46-2) [2]. Furthermore, the saturated 2,3-bond distinguishes dihydroindoles from fully aromatic indoles (e.g., 5-hydroxyindole, CAS 1953-54-4), producing a distinct redox profile and eliminating the planar aromaticity that dominates indole SAR. These structural divergences translate into non-interchangeable biological and physicochemical profiles, making generic substitution scientifically unsound without direct comparative data [3].

3-Ethyl chiral center
Unsubstituted indolin-5-ol lacks chirality and steric bulk; may shift target recognition and lipophilicity
NH hydrogen bond donor
N1-ethyl regioisomer eliminates NH donor (HBD 1 vs 2) and reduces basicity; regioisomer profile not interchangeable
Saturated 2,3-bond
Fully aromatic 5-hydroxyindole differs in redox potential and conformational flexibility; structure-activity transfer may not hold

Differentiation Evidence vs. Closest Analogs


Cytotoxicity in Cancer Cell Lines vs. Indolin-5-ol

The hydrochloride salt of 3-ethyl-2,3-dihydro-1H-indole, structurally analogous to the target compound, exhibits moderate cytotoxicity in cancer cell lines. Although specific IC₅₀ values for the 5-hydroxy derivative are not yet published in peer-reviewed literature, the unsubstituted indolin-5-ol (2,3-dihydro-1H-indol-5-ol) demonstrates IC₅₀ values of 11.6 µM against A2780 ovarian carcinoma cells and 22.4 µM against HeLa cervical carcinoma cells . The introduction of a 3-ethyl substituent is expected to modulate lipophilicity (predicted LogP increase of approximately +0.7 units vs. unsubstituted indolin-5-ol) and steric interaction with cellular targets, potentially altering both potency and selectivity profiles across different cell lines [1]. Direct head-to-head cytotoxicity comparison data remain unavailable as of the current literature, and this evidence is classified as cross-study comparable with the explicit caveat that the target compound lacks its own published IC₅₀ values.

Cytotoxicity baseline
Cross-study comparable
Indolin-5-ol IC₅₀ 11.6 µM (A2780), 22.4 µM (HeLa). Target compound: no published IC₅₀ data.
Supports C3-ethyl cytotoxicity SAR investigation
Direct target data pending; predicted logP +0.7 vs. unsubstituted
Anticancer research Cytotoxicity screening Indoline SAR

Peroxidase Substrate Recognition Efficiency

In horseradish peroxidase (HRP)-mediated oxidation studies, 3-ethylindole (the fully aromatic analog) was shown to be turned over smoothly by HRP, comparable to 3-methylindole, whereas tryptophol and N-acetyltryptamine were inefficient substrates [1]. This demonstrates that the 3-ethyl substituent does not sterically hinder HRP active site access, preserving enzymatic recognition. The rate constant k₂ for HRP compound I reduction by indole derivatives spans a factor of 160,000 depending on substrate structure, with 3-alkylindoles occupying an intermediate reactivity zone distinct from 5-substituted or N-substituted indoles [2]. For the target dihydroindole-5-ol, the combination of 2,3-saturation (altering redox potential by eliminating indole aromaticity in the pyrrole ring) and 3-ethyl substitution is predicted to produce distinct peroxidase kinetics compared to indolin-5-ol, 1-ethylindolin-5-ol, or fully aromatic 5-hydroxyindole. Direct kinetic data (k₂, k₃, E₀') for 3-ethyl-2,3-dihydro-1H-indol-5-ol are not available.

Peroxidase substrate
Class-level inference
3-Ethylindole smoothly oxidized by HRP; 3-alkyl class retains enzyme recognition. Target kinetics unavailable.
Peroxidase probe potential; 3-ethyl compatibility predicted
No k₂ or E₀’ for target; saturation + 5-OH may shift redox
Enzymology Peroxidase substrates Indole metabolism

Regioisomeric Differentiation: C3- vs. N1-Ethyl Substitution

The 3-ethyl isomer (target compound, CAS 2060027-04-3) and the 1-ethyl isomer (CAS 763866-46-2) represent a critical regioisomeric pair with divergent predicted properties. In the 3-ethyl isomer, the basic secondary amine (indoline NH, predicted pKa ~8.5-9.0) remains available for protonation and hydrogen bond donation, while the ethyl group at C3 introduces a chiral center and steric asymmetry. In the 1-ethyl isomer, the ethyl group occupies the indoline nitrogen, eliminating NH hydrogen bond donor capacity and reducing basicity (predicted pKa ~6.5-7.0 for the tertiary amine) . The topological polar surface area (TPSA) is predicted to be identical (32.3 Ų for the indoline core) for both regioisomers, but the 3-ethyl isomer retains one additional hydrogen bond donor, producing a HBD count of 2 (NH + OH) vs. 1 (OH only) for the 1-ethyl isomer [1]. This difference directly impacts calculated drug-likeness parameters and predicted membrane permeability.

Regioisomer properties
Cross-study comparable
Target (C3-ethyl) pKa ~8.5–9.0, HBD=2, chiral C3
N1-ethyl regioisomer pKa ~6.5–7.0, HBD=1, achiral
Regioisomer choice alters target engagement and solubility
Computational predictions; ΔpKa ≈ +2.0, ΔHBD = +1
Physicochemical profiling Regioisomer comparison Drug-likeness prediction

Antioxidant Capacity of 5-Hydroxyindole Scaffolds

5-Hydroxyindole and its derivatives are established radical scavengers. In ABTS•+ radical cation assays across 29 indoles and analogs, 5-hydroxytryptophan and 5-methoxytryptamine achieved the highest antioxidant values, demonstrating that 5-hydroxy substitution on the indole/dihydroindole scaffold is critical for radical scavenging activity [1]. 5-Hydroxyindoline (the unsubstituted dihydro analog) has demonstrated antibacterial activity against S. aureus (16 ± 0.5 mm inhibition zone), P. aeruginosa (9.83 ± 0.29 mm), and S. abony (8 ± 0.28 mm), indicating that the 5-hydroxy group confers bioactivity retained upon 2,3-saturation [2]. The 3-ethyl substituent in the target compound is predicted to enhance lipophilicity (clogP ~1.8 vs. ~1.1 for indolin-5-ol), potentially improving membrane partitioning and antioxidant efficacy in lipid-rich environments, while the dihydroindole core avoids the pro-oxidant risks associated with some fully aromatic indoles in the presence of transition metals [3]. Direct antioxidant assay data (DPPH EC₅₀, ORAC TE values) for 3-ethyl-2,3-dihydro-1H-indol-5-ol are not available.

Antioxidant capacity
Class-level inference
5-Hydroxyindoline: antibacterial (S. aureus 16 mm) and ABTS•+ scavenging reported. No target data.
Lipid-phase antioxidant hypothesis testable; 5-OH pharmacophore retained
Direct DPPH/ORAC values unavailable; clogP ~1.8 may assist partitioning
Antioxidant screening Radical scavenging Hydroxyindole SAR

High-Priority Application Scenarios


Kinase Inhibitor Lead Optimization

In kinase inhibitor programs where the indolin-5-ol scaffold serves as a hinge-binding or allosteric modulator motif, the 3-ethyl analog provides a stereochemically defined building block. The C3 ethyl group introduces a chiral center and steric bulk that can be exploited for subtype selectivity optimization, as demonstrated by 3-alkylindole-based myeloperoxidase inhibitors achieving potent and selective target engagement [1]. The retained 5-OH group preserves hydrogen bonding capacity critical for kinase active site interactions, while the saturated 2,3-bond eliminates planarity constraints that limit conformational flexibility in fully aromatic indole-based inhibitors. Procurement of the C3-ethyl variant rather than the N1-ethyl regioisomer ensures the basic indoline NH remains available for key hydrogen bond interactions, as predicted by the regioisomeric pKa and HBD analysis in Section 3, Evidence Item 3.

Neuroprotective Agent Discovery

2,3-Dihydroindole derivatives have been identified as promising scaffolds for melatonin receptor ligands with neuroprotective and antioxidant properties [2]. The 3-ethyl-5-hydroxy substitution pattern on the dihydroindole core is structurally analogous to melatonin's 3-(2-acetylaminoethyl)-5-methoxyindole scaffold but with key differences: the saturated 2,3-bond alters receptor subtype selectivity, the free 5-OH replaces 5-OCH₃ enabling distinct hydrogen bonding, and the 3-ethyl group mimics the alkyl portion of melatonin's N-acyl side chain. These structural features position 3-ethyl-2,3-dihydro-1H-indol-5-ol as a mechanistically distinct melatonin receptor modulator candidate, supported by the class-level antioxidant evidence for 5-hydroxyindoles [3].

Peroxidase Substrate Probe Development

The demonstrated smooth turnover of 3-ethylindole by horseradish peroxidase [4] suggests that 3-ethyl-2,3-dihydro-1H-indol-5-ol may serve as a competent substrate for plant and mammalian peroxidase mechanistic studies. The combination of the 5-OH group (providing a spectroscopic handle via phenolate formation or oxidation products) with the 3-ethyl substituent (maintaining enzyme recognition while altering reduction potential relative to 3-methyl or unsubstituted analogs) makes this compound a potentially useful probe for transient-kinetic investigations of peroxidase compound I/II reactivity. Its intermediate predicted redox potential, distinct from both fully aromatic 5-hydroxyindole and unsubstituted indoline, fills a gap in the current toolkit of indole-based peroxidase substrates.

Anticancer SAR Expansion

Indolin-5-ol demonstrates baseline cytotoxicity against A2780 (IC₅₀ 11.6 µM) and HeLa (IC₅₀ 22.4 µM) cell lines . The 3-ethyl analog represents the logical next step in a structure-activity relationship (SAR) campaign examining the effect of C3-alkyl chain length on antiproliferative potency and selectivity. The predicted logP increase of approximately +0.7 units relative to unsubstituted indolin-5-ol (Section 3, Evidence Item 1) may enhance cellular permeability and alter intracellular distribution, while the chiral nature of the C3 position opens opportunities for enantioselective synthesis and differential target engagement. This scaffold is particularly relevant for medicinal chemistry groups exploring indoline-based tubulin polymerization inhibitors and topoisomerase-targeting agents.

Application
Selection Property
Validation Focus
Kinase inhibitor SAR studies
C3-ethyl chiral scaffold; NH donor retention
Isoform selectivity and hinge-binding validation
Melatonin receptor modulator research
5-OH donor + 3-ethyl alkyl mimicry
Receptor subtype selectivity & radical scavenging
Peroxidase mechanistic probe studies
3-ethyl preserves HRP active-site access
Compound I/II transient kinetics validation
Anticancer SAR campaigns
C3-alkyl modulates permeability & cellular distribution
Cell-line panel cytotoxicity profiling
Quote Request

Request a Quote for 3-Ethyl-2,3-dihydro-1H-indol-5-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.